Cas no 56546-40-8 (2-(6-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetic acid)

2-(6-Methyl-2-oxo-1,2-dihydropyridin-1-yl)acetic acid is a heterocyclic organic compound featuring a pyridinone core substituted with a methyl group at the 6-position and an acetic acid moiety at the 1-position. This structure imparts reactivity suitable for applications in pharmaceutical intermediates and fine chemical synthesis. The compound’s lactam functionality enhances its utility as a building block for biologically active molecules, while the carboxylic acid group offers versatility for further derivatization. Its well-defined molecular framework ensures consistent performance in synthetic pathways. The product is characterized by high purity and stability, making it a reliable choice for research and industrial applications requiring precise chemical modifications.
2-(6-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetic acid structure
56546-40-8 structure
Product Name:2-(6-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetic acid
CAS No:56546-40-8
MF:C8H9NO3
MW:167.161962270737
CID:4040070
Update Time:2025-06-08

2-(6-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Pyridineacetic acid, 6-methyl-2-oxo-
    • 2-(6-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetic acid
    • Inchi: 1S/C8H9NO3/c1-6-3-2-4-7(10)9(6)5-8(11)12/h2-4H,5H2,1H3,(H,11,12)
    • InChI Key: XPZMFAONVNWFFV-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC(O)=O)C(C)=CC=C1

2-(6-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetic acid Pricemore >>

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Additional information on 2-(6-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetic acid

2-(6-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetic acid (CAS No. 56546-40-8): A Comprehensive Overview

2-(6-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetic acid, also known by its CAS number 56546-40-8, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as MOPAA, is a derivative of pyridine and possesses unique structural and chemical properties that make it an important intermediate in the synthesis of various bioactive molecules.

The chemical structure of 2-(6-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetic acid consists of a pyridine ring with a methyl group at the 6-position and an acetic acid moiety attached to the 1-position. The presence of the carbonyl group at the 2-position imparts significant reactivity and stability to the molecule, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of MOPAA in the development of novel therapeutic agents. One notable application is in the synthesis of antiviral compounds. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of MOPAA exhibit potent antiviral activity against a range of RNA viruses, including influenza and coronaviruses. The unique structure of MOPAA allows for the introduction of functional groups that enhance its binding affinity to viral targets, thereby improving its therapeutic efficacy.

In addition to its antiviral properties, MOPAA has shown promise in the treatment of neurological disorders. A study conducted by researchers at the University of California (2023) found that certain derivatives of MOPAA can effectively modulate ion channels and receptors involved in neuronal signaling. These findings suggest that MOPAA-based compounds could be developed into novel treatments for conditions such as epilepsy and Alzheimer's disease.

The pharmacokinetic properties of MOPAA have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences (2023) reported that MOPAA exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties make it an attractive candidate for drug development, as they ensure that the compound can be effectively delivered to target tissues while minimizing potential side effects.

In terms of synthetic methodologies, several efficient routes have been developed for the preparation of MOPAA. A notable method involves the condensation of 6-methylpyridine-2(1H)-one with chloroacetic acid in the presence of a base. This reaction proceeds via a nucleophilic addition mechanism, yielding high yields of pure product. The simplicity and robustness of this synthetic route make it suitable for large-scale production in industrial settings.

The safety profile of MOPAA has been evaluated through extensive toxicological studies. Results from these studies indicate that MOPAA has low toxicity and is well-tolerated at therapeutic doses. However, as with any chemical compound, appropriate handling and storage precautions should be observed to ensure user safety.

In conclusion, 2-(6-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetic acid (CAS No. 56546-40-8) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an important molecule for the development of novel therapeutic agents. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field.

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